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Compound of Interest
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CAS No.: 1082495-22-4
Cat. No.: B1517619

Get Quote

Executive Summary

4-(3-Aminophenyl)morpholin-3-one represents a "privileged scaffold" in medicinal chemistry.
[1] Its core structure—a morpholin-3-one ring

-linked to a meta-aniline—combines the hydrogen-bonding capability of a lactam with the
nucleophilic versatility of an aromatic amine.

This guide details the theoretical protocols required to characterize this molecule, predicting its
behavior in biological systems (e.g., Factor Xa active sites) and optimizing its utility as a
precursor. We prioritize Density Functional Theory (DFT) for electronic profiling and Molecular
Docking for binding affinity prediction.

Part 1: Computational Methodology & Structural
Optimization

To establish a baseline for reactivity, accurate geometry optimization is required. The meta-
positioning of the amine induces distinct steric and electronic effects compared to the para-
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isomer.

1.1. Theoretical Protocol (Standard of Procedure)
o Method: Density Functional Theory (DFT).[2][3][4][5][6]

e Functional: B3LYP (Becke, 3-parameter, Lee-Yang-Parr) — chosen for its balance of cost and
accuracy in organic systems.

e Basis Set: 6-311++G(d,p) — includes diffuse functions to accurately model the lone pairs on
the morpholine oxygen and aniline nitrogen.

e Solvation Model: IEF-PCM (Integral Equation Formalism Polarizable Continuum Model) in
Water (

) and Ethanol (

) to mimic physiological and synthetic environments.

1.2. Geometric Analysis

The critical structural parameter is the dihedral angle (

) between the morpholinone ring and the phenyl ring.

» Steric Twist: Unlike the para-isomer, the meta-amino group may introduce subtle steric
repulsion if the rings attempt coplanarity.

 Intramolecular Interactions: Theoretical models should probe for a potential weak hydrogen
bond between the meta-amino protons and the morpholinone carbonyl oxygen (C=0),
though the distance suggests this is a high-energy conformer.

e Bond Lengths:

o : Expected ~1.22 A (typical amide).

o : Expected ~1.40-1.42 A (partial double bond character due to resonance).

Part 2: Electronic Properties & Reactivity Descriptors
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Understanding the electronic distribution is vital for predicting how this scaffold reacts with
electrophiles (in synthesis) or protein residues (in docking).

2.1. Frontier Molecular Orbitals (FMO)[5]

« HOMO (Highest Occupied Molecular Orbital): Localized primarily on the 3-aminophenyl
moiety. The amino group is an electron-donating group (EDG), raising the HOMO energy
and making the phenyl ring susceptible to electrophilic attack.

e LUMO (Lowest Unoccupied Molecular Orbital): Localized on the morpholin-3-one ring,
specifically the

orbital of the carbonyl.

e Band Gap (

): A narrower gap compared to the unsubstituted morpholinone indicates higher chemical
reactivity (softness).

2.2. Molecular Electrostatic Potential (MEP)

The MEP map identifies key pharmacophoric features:

¢ Negative Potential (Red): Concentrated on the Carbonyl Oxygen (H-bond acceptor) and the
Morpholine Ether Oxygen.

o Positive Potential (Blue): Concentrated on the Amino Protons (

) and the morpholine ring protons.

» Implication: The molecule is a bipolar scaffold capable of simultaneous donor-acceptor
interactions in a protein binding pocket.

2.3. Global Reactivity Descriptors
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Descriptor Symbol Formula Interpretation

Tendency of electrons

Chemical Potential
to escape.

_ Resistance to charge
Chemical Hardness
transfer.

Propensity to accept

Electrophilicity Index electrons (Michael

acceptor potential).

Part 3: Spectroscopic Profiling (In Silico vs.
Experimental)

Validating the theoretical model requires comparison with spectroscopic data.
3.1. Vibrational Analysis (IR Spectrum)
e Amine Stretching (
): Doublet around 3300-3450 cm~! (symmetric/asymmetric).
e Carbonyl Stretching (
): Strong band at 1650-1680 cm~?* (Lactam characteristic).
o Ether Stretching (
): ~1100 cm~1.

o Note: DFT frequencies must be scaled (scaling factor ~0.961 for B3LYP/6-311G) to match

experimental values.

3.2. NMR Prediction (GIAO Method)

¢ H NMR: The meta-amino protons typically appear broad at 3.5-5.0 ppm. The morpholine
ring protons appear as multiplets at 3.0—4.5 ppm.

e 13C NMR: The carbonyl carbon is the most deshielded, expected at ~165-170 ppm.
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Part 4: Molecular Docking & Pharmacological Potential

The meta-isomer is a structural probe for the Factor Xa active site (S1/S4 pockets).

4.1. Target Selection
e Primary Target:Factor Xa (PDB ID: 1FJS or 2W26).

o Rationale: Rivaroxaban binds via the para-isomer. Docking the meta-isomer reveals the
steric tolerance of the S4 pocket.

4.2. Docking Protocol (AutoDock Vina / Glide)

o Preparation: Remove water molecules; add polar hydrogens; compute Gasteiger charges.
o Grid Box: Centered on the active site residues (Tyr99, Phel74, Trp215).
¢ Binding Mode Analysis:

o H-Bonds: Look for interactions between the morpholinone

and Gly219 (backbone).

o Pi-Pi Stacking: Interaction between the phenyl ring and Trp215.
o Salt Bridge: Potential interaction between the meta-

(if protonated) and Asp189 (deep in the S1 pocket).

4.3. ADMET Prediction
e Lipinski's Rule of 5:

o MW: 192.21 Da (< 500)
o LogP: ~0.3 (<5)
o H-Bond Donors: 1 (< 5)

o H-Bond Acceptors: 3 (< 10)
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e Conclusion: Highly drug-like with excellent oral bioavailability potential.

Part 5: Visualization of Theoretical Workflow

The following diagram illustrates the logical flow from structural optimization to biological
prediction.
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Caption: Workflow integrating quantum mechanical optimization with pharmacological
simulation for 4-(3-Aminophenyl)morpholin-3-one.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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